Cas no 1703-07-7 (3-chloro-4-methyl-1H-pyridazin-6-one)

• Product Name: 3-chloro-4-methyl-1H-pyridazin-6-one
• CAS No: 1703-07-7
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD04971427
• CID: 190586
• PubChem ID: 164871
• Update Time: 2025-04-19

3-chloro-4-methyl-1H-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methylpyridazin-3(2H)-one
• 3(2H)-Pyridazinone,6-chloro-5-methyl-
• 6-CHLORO-5-METHYL-2H-PYRIDAZIN-3-ONE
• 6-Chloro-5-methyl-3(2H)-pyridazinone
• 3-chloro-4-methyl-1H-pyridazin-6-one
• 6-Chloro-3-hydroxy-5-methylpyridazine
• 6-Chloro-5-methylpyridazin-3-ol, 6-Chloro-3-hydroxy-5-methyl-1,2-diazine
• J-518593
• CS-W019006
• AKOS022634169
• 1822677-94-0
• 6-Chloro-5-methylpyridazin-3-ol
• 6-chloro-5-methyl-2,3-dihydropyridazin-3-one
• 1703-07-7
• MFCD04971427
• AMY25057
• FT-0688714
• GS-3956
• SCHEMBL957290
• DTXSID10168827
• SCHEMBL14123454
• SY107824
• 3(2H)-Pyridazinone, 6-chloro-5-methyl-
• A882028
• AKOS006346521
• DA-17685

• MDL： MFCD04971427
• Inchi： 1S/C5H5ClN2O/c1-3-2-4(9)7-8-5(3)6/h2H,1H3,(H,7,9)
• InChI Key： UGDOVAWXAHZLEV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(NN=1)=O

Computed Properties

• Exact Mass: 144.00915
• Monoisotopic Mass: 144.009041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.608
• PSA: 41.46
• Vapor Pressure: No data available

3-chloro-4-methyl-1H-pyridazin-6-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones